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Compound of Interest

Compound Name: Ethyl 2-acetyl-4-methylpentanoate

Cat. No.: B074332 Get Quote

An In-depth Technical Guide to Ethyl 2-acetyl-4-
methylpentanoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 2-acetyl-4-methylpentanoate, also known as ethyl 2-isobutylacetoacetate, is a keto

ester of significant interest in organic synthesis, serving as a versatile precursor for a variety of

more complex molecules. This document provides a comprehensive overview of its physical

and chemical properties, a detailed experimental protocol for its synthesis, and relevant safety

information. The information is intended to support researchers and professionals in its safe

and effective handling and application in laboratory and development settings.

Chemical and Physical Properties
Ethyl 2-acetyl-4-methylpentanoate is a colorless liquid with a fruity aroma. Below is a

summary of its key physical and chemical properties.

Table 1: Physical and Chemical Properties of Ethyl 2-
acetyl-4-methylpentanoate
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Property Value Source(s)

IUPAC Name
Ethyl 2-acetyl-4-

methylpentanoate
N/A

Synonyms

Ethyl 2-isobutylacetoacetate,

Pentanoic acid, 2-acetyl-4-

methyl-, ethyl ester

[1]

CAS Number 1522-34-5 [1]

Molecular Formula C₁₀H₁₈O₃ [1]

Molecular Weight 186.25 g/mol [1]

Appearance Colorless liquid [2]

Odor Fruity [2]

Boiling Point 206-210 °C [2]

Melting Point ~ -71 °C [2]

Density ~ 0.94 g/cm³ [2]

Solubility
Soluble in most organic

solvents
[2]

Refractive Index Data not available

Synthesis
The most common method for the synthesis of Ethyl 2-acetyl-4-methylpentanoate is the

acetoacetic ester synthesis, which involves the alkylation of ethyl acetoacetate.[3][4] In this

case, the enolate of ethyl acetoacetate is reacted with an isobutyl halide.

General Reaction Scheme
The overall reaction is as follows:

Ethyl Acetoacetate + Isobutyl Halide → Ethyl 2-acetyl-4-methylpentanoate
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Detailed Experimental Protocol
The following protocol is adapted from the well-established procedure for the alkylation of ethyl

acetoacetate with n-butyl bromide and is expected to yield the desired product with minor

modifications.[5]

Materials:

Ethyl acetoacetate

Sodium ethoxide

Absolute ethanol

Isobutyl bromide

Calcium chloride

Litmus paper

Benzene (for extraction, optional)

Acetic acid (for neutralization, optional)

Water

Equipment:

5-L round-bottomed flask

Efficient mechanical stirrer

Reflux condenser with a calcium chloride tube

Separatory funnel

Heating mantle or steam bath

Distillation apparatus
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Procedure:

Preparation of Sodium Ethoxide Solution: In a 5-L round-bottomed flask equipped with a

mechanical stirrer and reflux condenser, place 2.5 L of absolute ethanol. Gradually add 115

g (5 gram atoms) of metallic sodium in small pieces. The reaction is exothermic and may

take three to four hours to complete.

Addition of Ethyl Acetoacetate: Once all the sodium has dissolved, add 650 g (5 moles) of

ethyl acetoacetate to the sodium ethoxide solution.

Alkylation Reaction: Start the stirrer and heat the solution to a gentle boil. Over a period of

approximately two hours, add 753.5 g (5.5 moles) of isobutyl bromide to the boiling solution.

Reaction Monitoring: Continue refluxing and stirring the mixture until a sample of the solution

is neutral to moist litmus paper. This typically takes six to ten hours.

Work-up:

Once the reaction is complete, cool the mixture.

Decant the solution from the precipitated sodium bromide.

Wash the salt with 100 mL of absolute ethanol and add the washings to the main solution.

Remove the ethanol by distillation through a short column using a steam bath.

Purification: The crude residue can be purified by vacuum distillation.

Diagram 1: Synthesis Workflow of Ethyl 2-acetyl-4-
methylpentanoate
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Caption: Workflow for the synthesis of Ethyl 2-acetyl-4-methylpentanoate.

Diagram 2: Key Steps in Acetoacetic Ester Synthesis

Enolate Formation
(Ethyl Acetoacetate + Base)

SN2 Alkylation
(Enolate + Isobutyl Halide)

Nucleophilic Attack Ethyl 2-acetyl-4-methylpentanoate
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Caption: Logical relationship of key reaction steps.

Spectroscopic Data
Despite extensive searches, experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, and

Mass Spectrometry) for Ethyl 2-acetyl-4-methylpentanoate are not readily available in public

databases. Researchers requiring this information are advised to perform their own analyses or

inquire with commercial suppliers who may provide a Certificate of Analysis with such data.

Safety and Handling
Ethyl 2-acetyl-4-methylpentanoate is considered a stable compound under normal laboratory

conditions.[2] However, as with all chemicals, appropriate safety precautions should be taken.

Table 2: General Safety and Handling Information
Aspect Recommendation Source(s)

Personal Protective Equipment

(PPE)

Wear safety glasses, gloves,

and a lab coat.
[6][7]

Handling

Avoid contact with skin and

eyes. Avoid inhaling vapors.

Use in a well-ventilated area.

[2]

Storage

Store in a cool, dry, well-

ventilated place away from fire

and flammable materials.

[2]

First Aid (in case of contact)
Rinse the affected area with

water immediately.
[2]

A comprehensive Safety Data Sheet (SDS) with detailed GHS classifications and hazard

statements was not found in the public domain. It is recommended to obtain an SDS from the

supplier before use.

Applications
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Ethyl 2-acetyl-4-methylpentanoate is primarily used as an intermediate in organic and

pharmaceutical synthesis.[2] Its functional groups allow for a variety of chemical

transformations, making it a valuable building block for the synthesis of:

Carboxylic acid analogs[2]

Oxalic acid esters[2]

β-cyanohydroxy esters[2]

It can also be used as a component in flavors and fragrances to impart a fruity aroma.[2]

Conclusion
This technical guide provides a summary of the known physical and chemical properties of

Ethyl 2-acetyl-4-methylpentanoate, a detailed protocol for its synthesis via acetoacetic ester

synthesis, and general safety and handling information. The lack of publicly available

spectroscopic data highlights a gap in the chemical literature for this compound. Researchers

and drug development professionals are encouraged to use this guide as a starting point and

to generate their own analytical data for characterization and quality control purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetyl-4-methylpentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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